Cas no 2227988-19-2 ((2S)-2-amino-4-cyclopropylpentan-1-ol)

• Product Name: (2S)-2-amino-4-cyclopropylpentan-1-ol
• CAS No: 2227988-19-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5922130
• PubChem ID: 165678634
• Update Time: 2025-06-09

(2S)-2-amino-4-cyclopropylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-cyclopropylpentan-1-ol
• EN300-1731290
• 2227988-19-2

• Inchi： 1S/C8H17NO/c1-6(7-2-3-7)4-8(9)5-10/h6-8,10H,2-5,9H2,1H3/t6?,8-/m0/s1
• InChI Key： COWLFLRFRGEBGF-XDKWHASVSA-N
• SMILES： OC[C@H](CC(C)C1CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-4-cyclopropylpentan-1-ol

Chemical Profile of (2S)-2-amino-4-cyclopropylpentan-1-ol (CAS No. 2227988-19-2)

(2S)-2-amino-4-cyclopropylpentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2227988-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center at the second carbon atom, exhibits a structural framework that makes it a valuable candidate for further exploration in drug discovery and development. The presence of both an amino group and a cyclopropyl substituent introduces unique electronic and steric properties, which can be leveraged to design molecules with tailored biological activities.

The compound’s stereochemistry, specifically its (S)-configuration at the chiral center, is crucial for its potential pharmacological applications. In modern drug design, the stereochemical purity of a compound can significantly influence its efficacy, selectivity, and metabolic stability. The synthesis of enantiomerically pure forms of such molecules often requires sophisticated methodologies, including asymmetric catalysis and chiral resolution techniques, which are areas of active research in synthetic organic chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. When examining (2S)-2-amino-4-cyclopropylpentan-1-ol, computational studies can provide insights into its binding affinity to biological targets, such as enzymes and receptors. These studies are particularly valuable in understanding how the cyclopropyl group and the amino group interact with the target’s active site, which can guide the optimization of lead compounds into viable drug candidates.

In the context of medicinal chemistry, the structural motif of (2S)-2-amino-4-cyclopropylpentan-1-ol finds parallels in several known bioactive molecules. For instance, analogs featuring similar amino acid-derived scaffolds have been explored for their potential as protease inhibitors or kinase modulators. The cyclopropyl ring, in particular, is a common feature in drug candidates due to its ability to engage in favorable van der Waals interactions and hydrophobic effects within biological macromolecules.

The synthesis of this compound involves multiple steps, each requiring careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic approaches often emphasize green chemistry principles, minimizing waste and hazardous byproducts. Techniques such as transition-metal-catalyzed reactions and enzymatic transformations have been increasingly employed to construct complex molecular frameworks efficiently.

The pharmacological potential of (2S)-2-amino-4-cyclopropylpentan-1-ol has not yet been exhaustively explored, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to certain natural products has prompted investigations into its potential as a precursor for bioactive derivatives. Additionally, the compound’s chiral nature makes it a suitable candidate for studying stereoselective interactions in biological systems.

As research in chemical biology progresses, tools like CRISPR-Cas9 gene editing and high-throughput screening are being used to identify new targets for therapeutic intervention. Compounds like (2S)-2-amino-4-cyclopropylpentan-1-ol could serve as key intermediates in the development of novel therapeutics designed to modulate these targets effectively. The integration of synthetic chemistry with these cutting-edge biological techniques holds promise for accelerating the discovery of next-generation pharmaceuticals.

The industrial relevance of this compound extends beyond academic research. Pharmaceutical companies are continually seeking novel building blocks for drug development pipelines. The versatility of (2S)-2-amino-4-cyclopropylpentan-1-ol makes it a valuable asset for medicinal chemists working on diverse therapeutic areas. Its unique structural features provide opportunities for designing molecules with improved pharmacokinetic profiles and reduced side effects.

In conclusion, (2S)-2-amino-4-cyclopropylpentan-1-ol (CAS No. 2227988-19-2) represents a fascinating subject of study in pharmaceutical chemistry. Its chiral structure, functional groups, and synthetic accessibility position it as a promising candidate for further exploration in drug discovery. As research methodologies continue to evolve, compounds like this will play an increasingly important role in the development of innovative therapies tailored to meet contemporary healthcare challenges.